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For Researchers, Scientists, and Drug Development Professionals

Abstract
Tianafac, with the CAS number 51527-19-6, is a nonsteroidal anti-inflammatory drug (NSAID).

This technical guide provides an in-depth overview of the core properties of Tianafac, including

its physicochemical characteristics, mechanism of action, and detailed experimental protocols.

The information is curated to support research, development, and quality control activities

involving this compound. All quantitative data is presented in structured tables for clarity, and

key biological pathways and experimental workflows are visualized using diagrams.

Physicochemical Properties
Tianafac, chemically known as 2-(5-chloro-3-methylbenzo[b]thiophen-2-yl)acetic acid,

possesses the following physicochemical properties.[1][2][3]
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Property Value Reference

Molecular Formula C₁₁H₉ClO₂S [1][2][3]

Molecular Weight 240.71 g/mol [1][2][3]

Melting Point 177 °C [1][2]

Boiling Point
422.8 ± 40.0 °C at 760 mmHg

(rough estimate)
[1][2]

pKa 3.17 ± 0.30 (Predicted) [1]

Water Solubility 34.76 mg/L (at 25 °C) [1][2]

Density 1.4 ± 0.1 g/cm³ [2]

Flash Point 209.5 ± 27.3 °C [2]

Refractive Index 1.674 [2]

XLogP3 4.72 [2]

Mechanism of Action: Inhibition of Prostaglandin
Synthesis
As a nonsteroidal anti-inflammatory drug (NSAID), the primary mechanism of action of

Tianafac is the inhibition of the cyclooxygenase (COX) enzymes, which are critical for the

synthesis of prostaglandins. Prostaglandins are lipid compounds that play a significant role in

the inflammatory response, pain, and fever.

The inhibition of COX enzymes by Tianafac leads to a reduction in the production of

prostaglandins, thereby exerting its anti-inflammatory, analgesic, and antipyretic effects. There

are two main isoforms of the COX enzyme: COX-1, which is constitutively expressed and

involved in physiological functions such as protecting the gastric mucosa, and COX-2, which is

induced during inflammation. The selectivity of Tianafac for COX-1 versus COX-2 is a key

determinant of its efficacy and side-effect profile.

Further research is required to determine the specific IC50 values of Tianafac for both COX-1

and COX-2 enzymes to fully characterize its inhibitory profile.
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Figure 1: Mechanism of action of Tianafac via inhibition of the cyclooxygenase (COX)

pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Tianafac are not

readily available in the public domain. The following sections provide generalized procedures

based on standard organic chemistry and analytical practices for similar compounds. These

should be adapted and optimized by qualified researchers.

Synthesis of 2-(5-chloro-3-methylbenzo[b]thiophen-2-
yl)acetic acid (Tianafac)
A potential synthetic route to Tianafac could involve the construction of the substituted

benzothiophene core followed by the introduction of the acetic acid side chain. A generalized

workflow is presented below.
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Figure 2: Generalized workflow for the synthesis of Tianafac.
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Purification by Recrystallization
Recrystallization is a common technique for purifying solid organic compounds.[4][5][6][7][8]

The choice of solvent is critical for successful recrystallization.

Methodology:

Solvent Selection: Screen various solvents to find a suitable one or a solvent pair. A good

solvent will dissolve Tianafac when hot but not when cold.

Dissolution: Dissolve the crude Tianafac in a minimum amount of the hot solvent to form a

saturated solution.

Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot, saturated solution to cool slowly and undisturbed to room

temperature, and then in an ice bath to promote crystal formation.

Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of the cold recrystallization solvent to

remove any adhering impurities.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of pharmaceutical compounds.[9][10][11]

[12][13] A reverse-phase HPLC method would be suitable for Tianafac.

Methodology:

Instrumentation: A standard HPLC system with a UV detector is required.

Column: A C18 reverse-phase column is a common choice.
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Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol). A gradient elution may be necessary to achieve

optimal separation.

Sample Preparation: Prepare a stock solution of Tianafac in a suitable solvent (e.g., the

mobile phase) and then dilute to an appropriate concentration for analysis.

Analysis: Inject the sample onto the HPLC system and monitor the elution profile at a

suitable UV wavelength. The purity is determined by the area percentage of the main peak

corresponding to Tianafac.
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Injection onto
HPLC Column
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Reverse-Phase Column UV Detection Data Analysis
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Figure 3: General workflow for HPLC analysis of Tianafac.

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Tianafac is classified as follows:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[14]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses), should be observed when handling this compound.

Conclusion
This technical guide provides a foundational understanding of Tianafac (CAS 51527-19-6) for

researchers and professionals in the field of drug development. The compiled physicochemical

data, along with the outlined mechanism of action and generalized experimental protocols,
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serves as a valuable resource for further investigation and application of this nonsteroidal anti-

inflammatory drug. Further experimental validation is necessary to determine the specific COX

inhibitory profile and to establish detailed and optimized protocols for its synthesis and

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214732#tianafac-cas-number-51527-19-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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